Cas no 2624417-03-2 (2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde)

• Product Name: 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde
• CAS No: 2624417-03-2
• MF: C₉H₈F₂O₂S
• MW: 218.2204
• CID: 5077254
• Update Time: 2025-06-15

2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde

• Inchi： 1S/C9H8F2O2S/c1-13-6-3-5(4-12)7(10)8(11)9(6)14-2/h3-4H,1-2H3
• InChI Key： KBJPYLQRXMQNMN-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C(=C(C(C([H])=O)=C([H])C=1OC([H])([H])[H])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde

Introduction to 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde (CAS No. 2624417-03-2)

2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 2624417-03-2, belongs to the class of aromatic aldehydes with fluorine and methoxy substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of a methylthio group further contributes to its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde features a benzene ring substituted with fluorine atoms at the 2 and 3 positions, a methoxy group at the 5 position, and a methylthio group at the 4 position. This arrangement imparts distinct electronic and steric properties that influence its chemical behavior. The fluorine atoms, being highly electronegative, can participate in various interactions with biological targets, while the methoxy group can serve as a metabolic handle or a point for further functionalization. The methylthio group adds another layer of reactivity, enabling transformations such as nucleophilic substitution or coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The fluorinated aromatic aldehydes have been extensively studied for their ability to modulate enzyme activity and receptor binding. For instance, fluorine substitution has been shown to enhance metabolic stability and binding affinity in drug candidates. The methoxy group often serves as a bioisostere for hydroxyl groups, maintaining or improving solubility and bioavailability. The methylthio moiety, on the other hand, can be exploited in cross-coupling reactions like Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde is its utility as a building block in medicinal chemistry. Aldehydes are versatile intermediates that can be converted into various functional groups through condensation reactions with amines or hydrazines to form Schiff bases, or through reduction to alcohols. The specific substitution pattern of this compound makes it particularly interesting for designing molecules with targeted biological activity. Researchers have leveraged similar scaffolds in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties.

The synthetic pathways for preparing 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde typically involve multi-step organic transformations starting from commercially available precursors. One common approach involves the selective fluorination of an aromatic ring followed by methylation and thiolation. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce the desired substituents with high precision. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for downstream applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. For example, fluorine-containing aldehydes have been investigated for their role in modulating protease activity, which is relevant in diseases such as Alzheimer's and cancer. The methoxy group in 2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde can be strategically positioned to influence solubility and permeability across biological membranes, making it an attractive candidate for oral administration. Additionally, the methylthio group provides a handle for further derivatization, allowing chemists to fine-tune the properties of their lead compounds.

The biological activity of this compound has not yet been fully elucidated due to its novelty as an intermediate. However, preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors by virtue of its structural features. Further investigation is warranted to explore its potential therapeutic applications fully. In vitro assays can be designed to screen for activity against relevant targets, while computational modeling can help predict binding modes and interactions.

In conclusion,2,3-Difluoro-5-methoxy-4-(methylthio)benzaldehyde (CAS No. 2624417-03-2) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As synthetic methodologies continue to advance，the accessibility of such specialized compounds will only increase，fostering innovation across multiple disciplines within chemical biology and drug development.